Cas no 2172054-71-4 (1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2172054-71-4
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5837822
• PubChem ID: 165603035
• Update Time: 2025-06-13

1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid
• 2172054-71-4
• EN300-1590955

• Inchi： 1S/C8H13N3O3/c1-3-4-14-5-6-9-7(8(12)13)10-11(6)2/h3-5H2,1-2H3,(H,12,13)
• InChI Key： VGGROGNHINOMIY-UHFFFAOYSA-N
• SMILES： O(CCC)CC1=NC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid

Research Brief on 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS: 2172054-71-4)

1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS: 2172054-71-4) is a novel triazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the 1,2,4-triazole class, which is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the propoxymethyl and carboxylic acid functional groups in its structure suggests enhanced solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid, with particular emphasis on its mechanism of action and biological activity. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound via a multi-step reaction pathway, highlighting its high purity and yield. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid exhibits significant inhibitory activity against a range of bacterial and fungal pathogens. Notably, the compound showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. These findings suggest its potential as a lead compound for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Further investigations into the compound's mechanism of action revealed that it disrupts microbial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. Molecular docking studies indicated strong binding affinity to the active sites of these enzymes, providing a structural basis for its antimicrobial activity. Additionally, the compound demonstrated low cytotoxicity against mammalian cells, suggesting a favorable safety profile for therapeutic use.

Beyond its antimicrobial properties, 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid has also shown promise in anticancer research. Preliminary studies conducted on various cancer cell lines, including breast and lung cancer, revealed dose-dependent inhibition of cell proliferation. The compound's ability to induce apoptosis and inhibit angiogenesis was attributed to its modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings position the compound as a potential candidate for further development in oncology.

In conclusion, 1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS: 2172054-71-4) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its demonstrated antimicrobial and anticancer activities, coupled with its favorable pharmacokinetic properties, make it a compelling subject for future research. Further studies, including in vivo efficacy and toxicity assessments, are warranted to fully explore its therapeutic potential and advance its development into clinical applications.